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Compound of Interest

Compound Name: 3-Methylpiperidine

Cat. No.: B147322

CAS Number: 626-56-2

This technical guide provides an in-depth overview of 3-Methylpiperidine, a heterocyclic
organic compound with significant applications in pharmaceutical and chemical synthesis. It is
intended for researchers, scientists, and professionals involved in drug development and
organic chemistry.

Chemical and Physical Properties

3-Methylpiperidine, also known as 3-pipecoline, is a colorless to pale yellow liquid at room
temperature with a characteristic amine-like, fishy, or ammoniacal odor.[1] It is a cyclic amine
and a derivative of piperidine with a methyl group at the 3-position.[1] Its chemical structure
consists of a six-membered nitrogen-containing saturated ring.[1]

Table 1: Physical and Chemical Properties of 3-Methylpiperidine
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Property Value Source
CAS Number 626-56-2 [1]
Molecular Formula C6H13N [11[2][3]
Molecular Weight 99.17 g/mol [4]
Appearance Colorless to pale yellow liquid [1112]
Odor Amine-like, fishy, ammoniacal [1]
Boiling Point 123 - 126 °C at 763 mmHg [5]1[6]
Melting Point -24 °C [5]
Density 0.845 g/mL at 25 °C [6]

Refractive Index

n20/D 1.447

[6]

Miscible with water and

Solubility _ [L131051L7]
common organic solvents

Flash Point 8 °C (46.4 °F) - closed cup [5]

pKa 11.07 (+1) at 25°C [1]

Vapor Pressure

12.1 mmHg at 25°C

Vapor Density

3.42 (air=1)

[8]

Synthesis and Manufacturing

The industrial production of 3-Methylpiperidine can be achieved through various synthetic

routes. One common method involves the catalytic hydrogenation of 3-methylpyridine (3-

picoline). This reaction is typically carried out at elevated temperatures (50-100 °C) and

hydrogen pressures (3-5 MPa) using catalysts such as nickel or platinum.[9]

Another documented synthesis route involves the catalytic cyclization of 2-methyl-1,5-

diaminopentane in the gaseous phase over metal oxide catalysts at temperatures between

300-400 °C.[10]

A general laboratory-scale synthesis workflow is depicted below:
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General Synthesis Workflow for 3-Methylpiperidine
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Caption: General synthesis workflow for 3-Methylpiperidine.

Applications in Drug Development and Organic
Synthesis

3-Methylpiperidine serves as a crucial building block and intermediate in the synthesis of a
wide range of pharmaceutical compounds and other specialty chemicals.[1][3][11] Its
nucleophilic nature, owing to the secondary amine group, allows it to participate in various
chemical transformations such as alkylation and acylation reactions.[1][11]
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Key applications include its use as a reactant for the synthesis of:

Phenylpropenamide derivatives with anti-hepatitis B virus activity.[3][7]

CB2 receptor agonists for the treatment of chronic pain.[3][7]

Aurora kinase inhibitors.[3][7]

Spiroimidazolidinone NPC1L1 inhibitors.[3][7]

1,3,5-Oxadiazinones.[3][7]

Selective serotonin 5-HT6 receptor antagonists.[3][7]

The following diagram illustrates the role of 3-Methylpiperidine as a precursor in the synthesis
of various bioactive molecules.
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Role of 3-Methylpiperidine in Bioactive Molecule Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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